![molecular formula C11H14ClNO2 B2940863 Isopropyl 3-chloro-4-methylphenylcarbamate CAS No. 200060-96-4](/img/structure/B2940863.png)
Isopropyl 3-chloro-4-methylphenylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Isopropyl 3-chloro-4-methylphenylcarbamate, also known as propoxur, is a carbamate insecticide that is widely used in agriculture and public health. It is a white crystalline solid with a slight odor and is soluble in water and organic solvents. Propoxur is known for its broad-spectrum activity against a wide range of pests, including mosquitoes, flies, cockroaches, and termites.
Scientific Research Applications
Propoxur has been extensively studied for its insecticidal properties and has been used in many scientific research applications. It is commonly used as a reference standard for the evaluation of new insecticides and is also used as a positive control in toxicity studies. Propoxur has been shown to be effective against a wide range of insects, including those that are resistant to other insecticides.
Mechanism of Action
Propoxur acts as an acetylcholinesterase inhibitor, which means that it blocks the breakdown of acetylcholine in the nervous system. This results in an accumulation of acetylcholine, which overstimulates the nervous system and leads to paralysis and death of the insect.
Biochemical and Physiological Effects:
Propoxur has been shown to have a range of biochemical and physiological effects on insects. It can disrupt the normal functioning of the nervous system, interfere with energy metabolism, and cause oxidative stress. In addition, Isopropyl 3-chloro-4-methylphenylcarbamate has been shown to have immunomodulatory effects on insects, which could have implications for disease transmission.
Advantages and Limitations for Lab Experiments
Propoxur is a versatile insecticide that has many advantages for use in laboratory experiments. It is relatively inexpensive, easy to handle, and has a broad spectrum of activity against a wide range of insects. However, there are also some limitations to its use. Propoxur can be toxic to humans and animals, and care must be taken to handle it safely. In addition, some insects have developed resistance to Isopropyl 3-chloro-4-methylphenylcarbamate, which can limit its effectiveness.
Future Directions
There are many potential future directions for research on Isopropyl 3-chloro-4-methylphenylcarbamate. One area of interest is the development of new formulations and delivery systems that could improve its efficacy and reduce its toxicity. Another area of interest is the study of its effects on non-target organisms, including beneficial insects and humans. Finally, there is a need for more research on the mechanisms of insecticide resistance and the development of new insecticides that can overcome this problem.
Synthesis Methods
Propoxur can be synthesized by reacting 3-chloro-4-methylphenyl isocyanate with isopropyl alcohol in the presence of a catalyst such as triethylamine. The reaction yields isopropyl 3-chloro-4-methylphenylcarbamate, which is then purified by recrystallization.
properties
IUPAC Name |
propan-2-yl N-(3-chloro-4-methylphenyl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO2/c1-7(2)15-11(14)13-9-5-4-8(3)10(12)6-9/h4-7H,1-3H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJUNGEJMHKZHAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)OC(C)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Isopropyl 3-chloro-4-methylphenylcarbamate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.